Octyl Tetra-2,3,4,6-O-acetyl-β-D-thioglucopyranoside
Octyl Tetra-2,3,4,6-O-acetyl-β-D-thioglucopyranoside
Brand Name:
Vulcanchem
CAS No.:
85618-26-4
VCID:
VC0015832
InChI:
InChI=1S/C22H36O9S/c1-6-7-8-9-10-11-12-32-22-21(30-17(5)26)20(29-16(4)25)19(28-15(3)24)18(31-22)13-27-14(2)23/h18-22H,6-13H2,1-5H3/t18-,19-,20+,21-,22+/m1/s1
SMILES:
CCCCCCCCSC1C(C(C(C(O1)COC(=O)C)OC(=O)C)OC(=O)C)OC(=O)C
Molecular Formula:
C22H36O9S
Molecular Weight:
476.6 g/mol
Octyl Tetra-2,3,4,6-O-acetyl-β-D-thioglucopyranoside
CAS No.: 85618-26-4
Reference Standards
VCID: VC0015832
Molecular Formula: C22H36O9S
Molecular Weight: 476.6 g/mol
| CAS No. | 85618-26-4 |
|---|---|
| Product Name | Octyl Tetra-2,3,4,6-O-acetyl-β-D-thioglucopyranoside |
| Molecular Formula | C22H36O9S |
| Molecular Weight | 476.6 g/mol |
| IUPAC Name | [(2R,3R,4S,5R,6S)-3,4,5-triacetyloxy-6-octylsulfanyloxan-2-yl]methyl acetate |
| Standard InChI | InChI=1S/C22H36O9S/c1-6-7-8-9-10-11-12-32-22-21(30-17(5)26)20(29-16(4)25)19(28-15(3)24)18(31-22)13-27-14(2)23/h18-22H,6-13H2,1-5H3/t18-,19-,20+,21-,22+/m1/s1 |
| Standard InChIKey | XIROMIKWUKFPAA-BDHVOXNPSA-N |
| Isomeric SMILES | CCCCCCCCS[C@H]1[C@@H]([C@H]([C@@H]([C@H](O1)COC(=O)C)OC(=O)C)OC(=O)C)OC(=O)C |
| SMILES | CCCCCCCCSC1C(C(C(C(O1)COC(=O)C)OC(=O)C)OC(=O)C)OC(=O)C |
| Canonical SMILES | CCCCCCCCSC1C(C(C(C(O1)COC(=O)C)OC(=O)C)OC(=O)C)OC(=O)C |
| Synonyms | Octyl 1-Thio-β-D-glucopyranoside Tetraacetate; |
| PubChem Compound | 14215080 |
| Last Modified | Nov 11 2021 |
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